Cas no 2171897-81-5 (1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171897-81-5
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 5567215
• PubChem ID: 165594814
• Update Time: 2025-06-08

1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[2-(dimethylamino)ethyl]-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2171897-81-5
• EN300-1594764
• 1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C12H22N4O/c1-10(2)5-6-12-11(9-17)13-14-16(12)8-7-15(3)4/h9-10H,5-8H2,1-4H3
• InChI Key： XDKWZRLKIFMRAQ-UHFFFAOYSA-N
• SMILES： O=CC1=C(CCC(C)C)N(CCN(C)C)N=N1

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51Ų

Additional information on 1-2-(dimethylamino)ethyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to Compound CAS No. 2171897-81-5: 1-2-(Dimethylamino)ethyl-5-(3-Methylbutyl)-1H-1,2,3-Triazole-4-Carbaldehyde

1-2-(Dimethylamino)ethyl-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171897-81-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a dimethylamino group, making it a promising candidate for various biological applications.

The triazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the dimethylamino group further enhances the compound's potential by conferring additional functionalities such as enhanced solubility and improved pharmacokinetic properties.

Recent research has highlighted the potential of 1-2-(Dimethylamino)ethyl-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde in the development of new therapeutic agents. Studies have shown that this compound exhibits potent activity against a range of microbial pathogens, making it a valuable lead compound for the development of novel antimicrobial drugs. Additionally, its ability to modulate specific biological pathways has been explored in the context of cancer therapy and neurodegenerative diseases.

The synthesis of 1-2-(Dimethylamino)ethyl-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde involves a series of well-defined chemical reactions. The key steps include the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, followed by the introduction of the dimethylamino group via amination. The final step involves the formation of the aldehyde functionality through an oxidation reaction. This synthetic route is highly efficient and scalable, making it suitable for large-scale production.

In terms of its biological activity, 1-2-(Dimethylamino)ethyl-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promising results in various in vitro and in vivo studies. For instance, it has demonstrated strong inhibitory effects on bacterial growth, particularly against multidrug-resistant strains. This property is particularly significant given the growing global concern over antibiotic resistance.

Furthermore, preliminary studies have indicated that 1-2-(Dimethylamino)ethyl-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde may have potential applications in cancer therapy. Research has shown that it can selectively target and inhibit cancer cells while sparing normal cells. This selective toxicity is attributed to its ability to disrupt specific signaling pathways that are aberrantly activated in cancer cells.

In addition to its antimicrobial and anticancer properties, 1-2-(Dimethylamino)ethyl-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde has also been investigated for its neuroprotective effects. Studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1-2-(Dimethylamino)ethyl-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde has been extensively studied to ensure its suitability for therapeutic use. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability and low toxicity make it an attractive candidate for further clinical development.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying the biological activities of 1-2-(Dimethylamino)ethyl-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde. Ongoing studies are focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. These efforts are expected to lead to the development of new therapeutic agents with improved efficacy and safety profiles.

In conclusion, CAS No. 2171897-81-5, or 1-2-(Dimethylamino)ethyl-5-(3-Methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde, represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable lead compound for the development of novel drugs targeting various diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing medical treatments and improving patient outcomes.